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Compound of Interest

Compound Name: 2-Bromo-3-chlorobenzoic acid

CAS No.: 25638-14-6

Cat. No.: B1583882

Get Quote

CAS Number: 56961-26-3

This guide provides a comprehensive technical overview of 2-Bromo-3-chlorobenzoic acid, a

halogenated aromatic carboxylic acid. Intended for researchers, scientists, and professionals in

drug development and fine chemical synthesis, this document delves into the compound's

properties, synthesis, potential applications, and analytical methodologies.

Introduction and Core Properties
2-Bromo-3-chlorobenzoic acid (C₇H₄BrClO₂) is a substituted benzoic acid derivative

featuring both bromine and chlorine atoms on the aromatic ring.[1][2][3] This unique

substitution pattern imparts specific reactivity and properties that make it a valuable

intermediate in organic synthesis.[1]

Chemical Identity and Physicochemical Properties
A summary of the key identifiers and physicochemical properties of 2-Bromo-3-chlorobenzoic
acid is presented in Table 1.
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Table 1: Core Properties of 2-Bromo-3-chlorobenzoic Acid

Property Value Source(s)

CAS Number 56961-26-3 [1][4][5]

Molecular Formula C₇H₄BrClO₂ [1][2][3]

Molecular Weight 235.47 g/mol [1][2]

Appearance
White to off-white crystalline

solid (typical)
[6]

Purity
Typically available in ≥97%

purity
[1]

Storage
Room temperature, in a dry,

well-ventilated place
[1]

Synthesis and Reaction Pathways
While specific, detailed synthetic procedures for 2-Bromo-3-chlorobenzoic acid are not

extensively documented in publicly available literature, a plausible and logical synthetic route

can be devised based on established principles of organic chemistry, particularly electrophilic

aromatic substitution on substituted benzoic acids.

A potential synthetic pathway could involve the bromination of 3-chlorobenzoic acid. The

directing effects of the chloro and carboxylic acid groups on the aromatic ring are crucial in

determining the regioselectivity of the bromination reaction.

Below is a generalized, hypothetical protocol for the synthesis of 2-Bromo-3-chlorobenzoic
acid. Note: This is a representative protocol and would require optimization and validation in a

laboratory setting.

Hypothetical Laboratory-Scale Synthesis Protocol
Objective: To synthesize 2-Bromo-3-chlorobenzoic acid via electrophilic bromination of 3-

chlorobenzoic acid.

Materials:
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3-Chlorobenzoic acid

N-Bromosuccinimide (NBS)

Concentrated sulfuric acid

Ice

Distilled water

Suitable recrystallization solvent (e.g., ethanol/water mixture)

Procedure:

In a fume hood, carefully dissolve 3-chlorobenzoic acid in a minimal amount of concentrated

sulfuric acid in a round-bottom flask equipped with a magnetic stirrer.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add N-Bromosuccinimide (NBS) in small portions to the cooled solution while

maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or HPLC).

Upon completion, carefully pour the reaction mixture over crushed ice with stirring.

The crude product will precipitate out of the solution. Collect the solid by vacuum filtration

and wash with cold water to remove residual acid.

Purify the crude product by recrystallization from an appropriate solvent system to yield pure

2-Bromo-3-chlorobenzoic acid.

Causality of Experimental Choices:

Sulfuric acid acts as both a solvent and a catalyst, protonating the brominating agent to

generate a more potent electrophile.
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N-Bromosuccinimide (NBS) is a convenient and safer source of electrophilic bromine

compared to liquid bromine.

Low-temperature addition of NBS is crucial to control the reaction rate and minimize the

formation of undesired side products.

Recrystallization is a standard purification technique for solid organic compounds, leveraging

differences in solubility between the desired product and impurities.

3-Chlorobenzoic Acid 2-Bromo-3-chlorobenzoic AcidNBS, H₂SO₄

Click to download full resolution via product page

Caption: Plausible synthetic route to 2-Bromo-3-chlorobenzoic acid.

Applications in Research and Development
Halogenated benzoic acids are versatile building blocks in medicinal chemistry and materials

science.[7] The presence of bromo and chloro substituents on the aromatic ring of 2-Bromo-3-
chlorobenzoic acid offers multiple avenues for further chemical modifications, making it a

valuable starting material for the synthesis of more complex molecules.[1]

Pharmaceutical and Agrochemical Intermediate
2-Bromo-3-chlorobenzoic acid serves as an important intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1] The halogen atoms can be functionalized through

various cross-coupling reactions (e.g., Suzuki, Heck, Buchwald-Hartwig) to introduce new

carbon-carbon and carbon-heteroatom bonds. The carboxylic acid group provides a handle for

forming amides, esters, or other derivatives, which is a common strategy in drug design to

modulate properties such as solubility and biological activity.[1]

While specific drugs or pesticides derived from this exact molecule are not prominently cited in

the available literature, its structural motifs are present in a wide range of biologically active

compounds. The unique substitution pattern can influence the conformational preferences and

electronic properties of the molecule, potentially leading to novel interactions with biological

targets.
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Materials Science
This compound can also be employed in the development of specialty polymers and dyes.[1]

The bromo and chloro substituents can be used to tune the electronic and physical properties

of the resulting materials.[1]

2-Bromo-3-chlorobenzoic Acid
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Caption: Potential applications of 2-Bromo-3-chlorobenzoic acid.

Analytical Methodologies
The purity and identity of 2-Bromo-3-chlorobenzoic acid are critical for its use in synthesis. A

combination of chromatographic and spectroscopic techniques is typically employed for its

characterization.

Chromatographic Analysis
High-Performance Liquid Chromatography (HPLC) is a suitable method for assessing the purity

of 2-Bromo-3-chlorobenzoic acid and for monitoring reaction progress during its synthesis. A

reversed-phase HPLC method would be the standard approach.

Generalized HPLC Method:

Column: C18 stationary phase (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., acetonitrile or methanol).

Detection: UV detection at a suitable wavelength (e.g., 254 nm).
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Temperature: Ambient or controlled (e.g., 30 °C).

This method would separate 2-Bromo-3-chlorobenzoic acid from its starting materials,

isomers, and other potential impurities.

Spectroscopic Characterization
While a comprehensive set of experimental spectra for 2-Bromo-3-chlorobenzoic acid is not

readily available in public databases, its structure can be confirmed by standard spectroscopic

methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the aromatic protons, with chemical shifts

and coupling patterns determined by the substitution pattern.

¹³C NMR would display distinct resonances for each carbon atom in the molecule,

including the carboxyl carbon and the halogen-substituted aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the O-H stretch of the carboxylic acid (broad), the C=O stretch of the

carbonyl group (around 1700 cm⁻¹), and vibrations associated with the substituted aromatic

ring.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound. The isotopic pattern of the molecular ion peak would be characteristic of a

compound containing one bromine and one chlorine atom.
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Caption: Analytical workflow for 2-Bromo-3-chlorobenzoic acid.

Safety and Handling
As with any chemical reagent, 2-Bromo-3-chlorobenzoic acid should be handled with

appropriate safety precautions in a well-ventilated area, such as a fume hood.

General Safety Recommendations:

Wear personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, rinse the affected area with plenty of water.

Consult the Safety Data Sheet (SDS) for detailed safety information.
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Conclusion
2-Bromo-3-chlorobenzoic acid, identified by CAS number 56961-26-3, is a valuable

halogenated intermediate with significant potential in pharmaceutical and agrochemical

research, as well as in materials science. While detailed literature on this specific isomer is

limited, its chemical properties and reactivity can be inferred from the principles of organic

chemistry. The synthetic and analytical protocols outlined in this guide provide a solid

foundation for researchers working with this compound. As with any chemical synthesis and

analysis, proper safety precautions and method validation are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chlorobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
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bromo-3-chlorobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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